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Compound of Interest

Compound Name: 3-Nitrobiphenyl

Cat. No.: B1294916 Get Quote

Essential Safety and Handling Guide for 3-
Nitrobiphenyl
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 3-Nitrobiphenyl (CAS No. 2113-58-8). This information is critical

for researchers, scientists, and drug development professionals to ensure personal safety and

minimize environmental impact in a laboratory setting. Adherence to these guidelines is

paramount due to the hazardous nature of this compound.

Hazard Identification: 3-Nitrobiphenyl is classified as a hazardous substance. It is harmful if

swallowed and is suspected of causing genetic defects.[1] It can also cause skin and eye

irritation and may lead to respiratory irritation.[2] Furthermore, it is very toxic to aquatic life with

long-lasting effects.

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling 3-Nitrobiphenyl to prevent

exposure.
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PPE Category Item Specifications

Eye Protection
Safety Glasses with side

shields or Goggles

Must conform to OSHA 29

CFR 1910.133 or European

Standard EN166.[1]

Hand Protection Chemical-resistant gloves

Nitrile or other compatible

chemical-resistant gloves are

suitable. Inspect gloves for

integrity before each use.[3]

Body Protection Laboratory Coat

Should be fully buttoned to

provide a barrier against

accidental skin contact.

Respiratory Protection
NIOSH/MSHA approved

respirator

Required when working in

areas with inadequate

ventilation or when there is a

risk of inhaling dust.[1][4]

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling 3-Nitrobiphenyl is crucial for safety. The following workflow

outlines the necessary steps from preparation to post-handling cleanup.
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Preparation

Handling

Post-Handling

Review Safety Data Sheet (SDS)

Don Appropriate PPE

Prepare Well-Ventilated Workspace (Fume Hood)

Carefully Weigh/Transfer Compound

Proceed to Handling

Avoid Dust Formation

Keep Container Tightly Closed When Not in Use

Clean Workspace and Equipment

Complete Handling

Wash Hands Thoroughly

Remove and Dispose of Contaminated PPE

Click to download full resolution via product page

Step-by-step workflow for the safe handling of 3-Nitrobiphenyl.
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Experimental Protocol:

Preparation:

Thoroughly review the Safety Data Sheet (SDS) for 3-Nitrobiphenyl before commencing

any work.[5]

Ensure a calibrated eyewash station and safety shower are readily accessible.[4][6]

Put on all required personal protective equipment as detailed in the PPE table.

Prepare the designated work area, preferably within a certified chemical fume hood, to

ensure adequate ventilation.[5][7]

Handling:

Handle the substance with care, avoiding direct contact with skin, eyes, and clothing.[1]

When weighing or transferring the powder, do so carefully to prevent the formation and

inhalation of dust.[1]

Keep the container tightly closed when not in use to minimize the release of vapors or

dust.[1]

Avoid eating, drinking, or smoking in the handling area.[1][7]

Post-Experiment:

After handling is complete, thoroughly clean the work area and any equipment used.

Wash hands and any exposed skin thoroughly with soap and water.[1][8]

Carefully remove and dispose of contaminated PPE as hazardous waste.

Disposal Plan
All waste containing 3-Nitrobiphenyl must be treated as hazardous waste.
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Waste Collection

Waste Storage

Final Disposal

Collect Solid Waste (including contaminated PPE)

Label Container as 'Hazardous Waste: 3-Nitrobiphenyl'

Securely Seal the Waste Container

Proceed to Storage

Store in a Designated Hazardous Waste Area

Contact Environmental Health & Safety (EHS)

Ready for Disposal

Arrange for Pickup by a Licensed Waste Contractor

Click to download full resolution via product page

Procedural workflow for the safe disposal of 3-Nitrobiphenyl.
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Waste Segregation: Do not mix 3-Nitrobiphenyl waste with other chemical waste streams

unless compatibility is confirmed.[3]

Containerization: Collect all solid waste, including contaminated gloves, wipes, and other

disposable materials, in a clearly labeled, sealed, and appropriate container for hazardous

chemical waste.[3]

Labeling: The waste container must be clearly labeled as "Hazardous Waste: 3-
Nitrobiphenyl" and include the accumulation start date.[3]

Storage: Store the sealed waste container in a designated and secure hazardous waste

accumulation area, away from incompatible materials.[3]

Disposal: Arrange for the disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

company.[1][3] Do not dispose of this chemical down the drain or in regular trash.[1]

Quantitative Data Summary
The following table summarizes key quantitative data for 3-Nitrobiphenyl.

Property Value

CAS Number 2113-58-8

Molecular Formula C12H9NO2

Melting Point 68 - 70 °C (154 - 158 °F)

Boiling Point 255 °C (491 °F)

Flash Point No information available[1]

Solubility Insoluble in water[1]

Disclaimer: This information is intended as a general guide. Always consult your institution's

specific safety and disposal policies and the most current Safety Data Sheet (SDS) for 3-
Nitrobiphenyl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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